Journal Name:Journal of Machinery Manufacture and Reliability
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IF:0
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Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-10-11 , DOI:
10.1007/s11706-022-0618-4
Superamphiphobic surfaces have attracted the attention of researchers because of their broad application prospects. Currently, superamphiphobicity is primarily achieved by minimizing the solid—liquid contact area. Over the past few decades, researchers have primarily focused on using physical deposition methods to construct superamphiphobic surfaces using fine-sized nanoparticles (< 100 nm). However, porous hollow SiO2 particles (PH-SiO2), which are typically large spheres, have a highly hierarchical structure and can provide lower solid—liquid contact fractions than those provided by fine-sized particles. In this study, we used PH-SiO2 as building blocks and combined them with poly (dimethylsiloxane) to construct a mechanically robust coating on fiber by spray-coating. After chemical vapor deposition treatment, the coating exhibited excellent superamphiphobicity and could repel various liquids, covering a wide range of surface tensions (27.4–72.0 mN·m−1).
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-08-03 , DOI:
10.1007/s11706-022-0610-z
Ammonia borane (NH3BH3) is a reducing agent, able to trap and convert carbon dioxide. In the present work, we used a reactive solid consisting of a mixture of 90 wt.% of NH3BH3 and 10 wt.% of palladium chloride, because the mixture reacts in a fast and exothermic way while releasing H2 and generating catalytic Pd0. We took advantage of such reactivity to trap and convert CO2 (7 bar), knowing besides that Pd0 is a CO2 hydrogenation catalyst. The operation (i.e. stage 1) was effective: BNH polymers, and B—O, C=O, C—O, and C—H bonds (like in BOCH3 and BOOCH groups) were identified. We then (in stage 2) pyrolyzed the as-obtained solid at 1250 °C and washed it with water. In doing so, we isolated cyclotriboric acid H3B3O6 (stemming from B2O3 formed at 1250 °C), hexagonal boron nitride, and graphitic carbon. In conclusion, the stage 1 showed that CO2 can be ‘trapped’ and converted, resulting in the formation of BOCH3 and BOOCH groups (possible sources of methanol and formic acid), and the stage 2 showed that CO2 transforms into graphitic carbon.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-07-27 , DOI:
10.1007/s11706-022-0609-5
The SnO2-based family is a traditional but important gas-sensitive material. However, the requirement for high working temperature limits its practical application. Much work has been done to explore ways to improve its gas-sensing performance at room temperature (RT). For this report, SnO2, SnO, and SnO/SnO2 heterojunction was successfully synthesized by a facile hydrothermal combined with subsequent calcination. Pure SnO2 requires a high operating temperature (145 °C), while SnO/SnO2 heterojunction exhibits an excellent performance for sensing NO2 at RT. Moreover, SnO/SnO2 exhibits a fast response, of 32 s, to 50 ppm NO2 at RT (27 °C), which is much faster than that of SnO (139 s). The superior sensing properties of SnO/SnO2 heterojunction are attributed to the unique hierarchical structures, large number of adsorption sites, and enhanced electron transport. Our results show that SnO/SnO2 heterojunction can be used as a promising high-performance NO2 sensitive material at RT.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1007/s11706-023-0654-8
Nitrogen-doped carbon-coated hollow SnS2/NiS (SnS2/NiS@N-C) microflowers were obtained using NiSn(OH)6 nanospheres as the template via a solvent-thermal method followed by the polydopamine coating and carbonization process. When served as an anode material for lithium-ion batteries, such hollow SnS2/NiS@N-C microflowers exhibited a capacity of 403.5 mAh·g−1 at 2.0 A·g−1 over 200 cycles and good rate performance. The electrochemical reaction kinetics of this anode was analyzed, and the morphologies and structures of anode materials after the cycling test were characterized. The high stability and good rate performance were mainly due to bimetallic synergy, hollow micro/nanostructure, and nitrogen-doped carbon layers. The revealed excellent electrochemical energy storage properties of hollow SnS2/NiS@N-C microflowers in this study highlight their potential as the anode material.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-05-06 , DOI:
10.1007/s11706-023-0643-y
In the research for the safe and efficiently antibacterial cotton fabrics to minimize risk for human health, an organic–inorganic hybrid material of ZnO nanoparticles (NPs) and quaternary ammonium salt (QAS) was employed to modify cotton fabrics by a dipping–padding–drying method. The synergistic effects of ZnO NPs and QAS on the structure and antibacterial properties of cotton fabrics were studied in detail. Results displayed that the QAS and ZnO NPs were immobilized firmly in cotton fabric by the formation of chemical covalent bonds and silica gel structure. ZnO/QAS/cotton had a good inhibitory effect on the growth of E. coli and S. aureus, with superior antibacterial efficiency of >99.99%. ZnO/QAS/cotton preserved good mechanical property, water absorbability, and limpness. We also provided a detailed analysis of antibacterial mechanism for the hybrid materials. The contact mechanism and the Zn2+ release were considered as the main mechanisms for the ZnO/QAS/cotton, while the reactive oxygen species (ROS) generation only had a little contribution to the antibacterial activity. In short, the excellent integrated properties endowed the hybrid cotton fabrics as potential application in many fields, like healthcare, food packaging.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-04-28 , DOI:
10.1007/s11706-023-0644-x
Processing biomaterials into porous scaffolds for bone tissue engineering is a critical and a key step in defining and controlling their physicochemical, mechanical, and biological properties. Biomaterials such as polymers are commonly processed into porous scaffolds using conventional processing techniques, e.g., salt leaching. However, these traditional techniques have shown unavoidable limitations and several shortcomings. For instance, tissue-engineered porous scaffolds with a complex three-dimensional (3D) geometric architecture mimicking the complexity of the extracellular matrix of native tissues and with the ability to fit into irregular tissue defects cannot be produced using the conventional processing techniques. 3D printing has recently emerged as an advanced processing technology that enables the processing of biomaterials into 3D porous scaffolds with highly complex architectures and tunable shapes to precisely fit into irregular and complex tissue defects. 3D printing provides computer-based layer-by-layer additive manufacturing processes of highly precise and complex 3D structures with well-defined porosity and controlled mechanical properties in a highly reproducible manner. Furthermore, 3D printing technology provides an accurate patient-specific tissue defect model and enables the fabrication of a patient-specific tissue-engineered porous scaffold with pre-customized properties.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2023-03-06 , DOI:
10.1007/s11706-023-0637-9
Fe3O4 nanoparticles (NPs) are widely used in the construction of drug and gene delivery vectors because of their particular physicochemical properties. Surface modification can not only reduce the cytotoxicity of Fe3O4, but also further improve the biocompatibility and delivery efficiency. In this work, firstly, polydopamine (PDA)-coated Fe3O4 NPs (named Fe3O4@PDA) were prepared by using the self-polymerization characteristics of dopamine in alkaline environment. Then, polyamidoamine (PAMAM) was modified by the Michael addition reaction to prepare water-soluble core—shell magnetic NPs of Fe3O4@PDA@PAMAM, and its potential as gene vector was further evaluated. The results revealed that Fe3O4@PDA@PAMAM had the ability to condense and protect DNA, and showed lower cytotoxicity, higher cell uptake and transfection efficiency than those of PAMAM. It has the potential to become a magnetic targeted gene vector for further study.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-12-23 , DOI:
10.1007/s11706-022-0624-6
The large voltage hysteresis of the NiO anode, which owes much to the intermediate product Li2NiO2, is one of the main obstacles to its practical application in lithium-ion batteries. In this work, we show that the incorporation of Fe- and N-ions in the NiO lattice can suppress the formation of intermediate product Li2NiO2 and thus greatly reduces the voltage hysteresis of the NiO anode from ∼1.2 to ∼0.9 V. In comparison with the pure NiO electrode, the Ni0.5Fe0.5O1−xNx anode exhibits significantly enhanced reversible specific capacity (959 mAh·g−1 at 0.3 A·g−1), cycling stability (capacity retention of 96.1% at 100th cycle relative to the second cycle) and rate capability (442 at 10 A·g−1). These results provide a practical method to enhance the lithium storage performance of the NiO anode and more importantly a new solution to the large voltage hysteresis of conversion-type anodes.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-10-03 , DOI:
10.1007/s11706-022-0607-7
Research on glass nanocomposites (GNCs) has been very active in the past decades. GNCs have attracted — and still do — great interest in the fields of optoelectronics, photonics, sensing, electrochemistry, catalysis, biomedicine, and art. In this review, the potential applications of GNCs in these fields are briefly described to show the reader the possibilities of these materials. The most important synthesis methods of GNCs (melt-quenching, sol-gel, ion implantation, ion-exchange, staining process, spark plasma sintering, radio frequency sputtering, spray pyrolysis, and chemical vapor deposition techniques) are extensively explained. The major aim of this review is to systematize our knowledge about the synthesis of GNCs and to explore the mechanisms of formation and growth of NPs within glass matrices. The size-controlled preparation of NPs within glass matrices, which remains a challenge, is essential for advanced applications. Therefore, a thorough understanding of GNC synthesis techniques is expected to facilitate the preparation of innovative GNCs.
Journal of Machinery Manufacture and Reliability ( IF 0 ) Pub Date: 2022-09-12 , DOI:
10.1007/s11706-022-0615-7
Heusler alloys are a kind of intermetallic compounds with highly-ordered arrangement of atoms. Many attractive functional materials have been developed in Heusler alloys. Due to the application requirements of materials in new-generation electronic devices and spintronics devices, one-dimensional nanostructured Heusler alloys with special functions are needed. In this work, it is proposed to grow one-dimensional Heusler alloy nanostructures (1D-HA-NSs) by magnetron sputtering plus anodic aluminum oxide (AAO) template. Nanowires with different shapes, amorphous-coated (AC) nanowires and nanotubes were successfully grown for several Heusler alloys. AC nanowires are the unique products of our method. Heusler alloy nanotubes are reported for the first time. The one-dimensional nanostructures grow on the surface of the AAO substrate rather than in the holes. The top of the pore wall is the nanostructure growth point, the shape of which determines the morphology of the nanostructures. A general growth mechanism model of one-dimensional nanostructures on AAO template was established and further confirmed by experimental observation.
Supplementary Information
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